N-[4-(1-azepanylcarbonyl)phenyl]-2-phenoxyacetamide

• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol
• IUPAC Name: N-[4-(azepane-1-carbonyl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C21H24N2O3/c24-20(16-26-19-8-4-3-5-9-19)22-18-12-10-17(11-13-18)21(25)23-14-6-1-2-7-15-23/h3-5,8-13H,1-2,6-7,14-16H2,(H,22,24)
• InChI Key: XVINPQLQWYFBNT-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3

Description

N-[4-(1-azepanylcarbonyl)phenyl]-2-phenoxyacetamide, also known as APPA, is a chemical compound that belongs to the family of amide compounds. It was first synthesized in the 1970s and has since been used extensively in scientific research.

Scientific Research Applications

APAA has been used in various scientific research applications, including its use as a potential anti-inflammatory agent, anti-cancer agent, and anti-convulsant agent. It has also been used in the treatment of Alzheimer's disease and as a potential treatment for Parkinson's disease.

Mechanism of Action

The mechanism of action of APAA is not fully understood, but it is believed to act as a sodium channel blocker, which can reduce the excitability of neurons. This, in turn, can lead to a decrease in the release of neurotransmitters, such as glutamate, which can contribute to the development of various neurological disorders.
Biochemical and Physiological Effects
APAA has been shown to have various biochemical and physiological effects, including the reduction of inflammation, the inhibition of cancer cell growth, and the prevention of seizures. It has also been shown to have neuroprotective effects, which can help to preserve the structure and function of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of using APAA in lab experiments is its ability to selectively target sodium channels, which can help to reduce the risk of off-target effects. However, one of the limitations of using APAA is its relatively low potency compared to other sodium channel blockers, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for the use of APAA in scientific research. One potential direction is the development of more potent derivatives of APAA that can be used in the treatment of neurological disorders. Another potential direction is the investigation of the use of APAA in combination with other drugs to enhance its effectiveness. Additionally, further research is needed to fully understand the mechanism of action of APAA and its potential applications in various fields of medicine.
Conclusion
In conclusion, APAA is a chemical compound that has been extensively used in scientific research. Its ability to selectively target sodium channels has made it a valuable tool in the investigation of various neurological disorders. Although there are limitations to its use, there are also several future directions for its development and application in the field of medicine.

Synthesis Methods

The synthesis of APAA involves the reaction of 1-azepanecarbonyl chloride with 4-aminobenzophenone followed by the reaction of the resulting product with 2-phenoxyacetyl chloride. The final product is obtained through recrystallization from a suitable solvent.